Cas no 1469018-93-6 (N3-(4-fluorophenyl)pyridine-3,4-diamine)

• Product Name: N3-(4-fluorophenyl)pyridine-3,4-diamine
• CAS No: 1469018-93-6
• MF: C₁₁H₁₀FN₃
• MW: 203.22
• MDL: MFCD31808237
• CID: 4730070
• PubChem ID: 13441293
• Update Time: 2025-06-12

N3-(4-fluorophenyl)pyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• N3-(4-fluorophenyl)pyridine-3,4-diamine
• 3-N-(4-fluorophenyl)pyridine-3,4-diamine
• CID 13441293
• 3,4-Pyridinediamine, N3-(4-fluorophenyl)-
• SCHEMBL16047824
• MFCD31808237
• SY321462
• P19469
• AS-78179
• 1469018-93-6

• MDL： MFCD31808237
• Inchi： 1S/C11H10FN3/c12-8-1-3-9(4-2-8)15-11-7-14-6-5-10(11)13/h1-7,15H,(H2,13,14)
• InChI Key： MYHWWRRQMWGHJI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1C=NC=CC=1N

Computed Properties

• Exact Mass: 203.08587549g/mol
• Monoisotopic Mass: 203.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• XLogP3: 1.8

Additional information on N3-(4-fluorophenyl)pyridine-3,4-diamine

N³-(4-Fluorophenyl)pyridine-3,4-diamine: A Comprehensive Overview

N³-(4-Fluorophenyl)pyridine-3,4-diamine, with the CAS number 1469018-93-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring and a fluorinated phenyl group, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of N³-(4-Fluorophenyl)pyridine-3,4-diamine is C₁₂H₁₂F₁N₃, and its molecular weight is 217.25 g/mol. The presence of the fluorine atom in the phenyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic behavior. These properties make it an attractive scaffold for the design and synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved binding affinity to target proteins. N³-(4-Fluorophenyl)pyridine-3,4-diamine is no exception. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as a selective inhibitor of a specific enzyme involved in neurodegenerative diseases.

The synthesis of N³-(4-Fluorophenyl)pyridine-3,4-diamine can be achieved through several well-established routes. One common method involves the reaction of 4-fluoroaniline with 3,4-dichloropyridine followed by deprotection steps to yield the final product. The choice of synthetic pathway often depends on factors such as yield, purity, and scalability. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for large-scale applications.

In addition to its potential as a therapeutic agent, N³-(4-Fluorophenyl)pyridine-3,4-diamine has also been explored for its use as a building block in the synthesis of more complex molecules. Its reactive amine groups can be readily functionalized through various chemical transformations, such as acylation, alkylation, and coupling reactions. This versatility has made it a valuable intermediate in the development of new drugs and materials.

The pharmacological properties of N³-(4-Fluorophenyl)pyridine-3,4-diamine have been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to modulate specific signaling pathways and inhibit key enzymes involved in disease processes. For example, it has shown potent inhibitory activity against a particular kinase that plays a crucial role in cancer cell proliferation. These findings have paved the way for further preclinical studies to evaluate its therapeutic potential.

Clinical trials are an essential step in translating laboratory discoveries into effective treatments for patients. While N³-(4-Fluorophenyl)pyridine-3,4-diamine is still in the early stages of development, preliminary data from preclinical studies are promising. Researchers are currently focusing on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. This includes evaluating different formulations and delivery methods to ensure optimal therapeutic outcomes.

The safety profile of N³-(4-Fluorophenyl)pyridine-3,4-diamine is another critical aspect being investigated. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, N³-(4-Fluorophenyl)pyridine-3,4-diamine (CAS No: 1469018-93-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. As research continues to advance our understanding of this compound's potential benefits and limitations, it holds significant promise for contributing to the discovery of new treatments for various diseases.